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Compound of Interest

Compound Name: NSC-41589

Cat. No.: B1680221

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensuring laboratory safety and experimental integrity.
This document provides essential safety protocols and logistical plans for the handling and
disposal of NSC-41589, also identified by its CAS Number 6310-41-4 and chemical name N-
Acetyl-2-(methylthio)aniline.[1][2][3]

Chemical Identifier:

NSC Number: 41589

« CAS Number: 6310-41-4[1][2][3]

e Chemical Name: N-Acetyl-2-(methylthio)aniline[1][3] or N-[2-(methylsulfanyl)
phenyl]lacetamide[1]

e Molecular Formula: COH11NOS[1][3]
e Molecular Weight: 181.25 g/mol [1][3]

Hazard Identification and Classification

NSC-41589 is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[3] The primary hazards are
summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation.

Specific Target Organ Toxicity, H335: May cause respiratory

Single Exposure (Respiratory Category 3 o
irritation.

Tract Irritation)

Source: Angene Chemical
Safety Data Sheet[3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

A comprehensive assessment of workplace hazards is necessary to determine the appropriate
PPE.[4][5] Based on the known hazards of NSC-41589, the following minimum PPE is
required.
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Body Part

PPE Recommendation

Specifications

Hands

Chemical-resistant gloves

Disposable nitrile gloves are a
minimum requirement for
incidental contact.[4] They
should be removed
immediately if contact with the
chemical occurs, followed by
hand washing before donning

new gloves.[4]

Eyes/Face

Safety glasses with side
shields or chemical safety
goggles. A face shield is
recommended when a splash

hazard exists.

Eye protection must be tested
and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[3] Safety
glasses or goggles should
always be worn underneath a
face shield.[4]

Body

Laboratory coat

A polyester/cotton blend is
standard for general chemical

protection.[6]

Respiratory

Use in a well-ventilated area. A
NIOSH-approved respirator
may be necessary if ventilation
is inadequate or if dusts are

generated.

Provide appropriate exhaust
ventilation at places where

dust is formed.[3]

Operational Plan: Safe Handling and Storage

Handling:

¢ Avoid contact with skin and eyes.[3]

» Avoid the formation of dust and aerosols.[3]

o Ensure adequate ventilation in the handling area.[3]
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e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]
» Do not eat, drink, or smoke in areas where chemicals are handled.

Storage:

o Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.

e Segregate from incompatible materials.

Disposal Plan

Chemical waste must be managed in accordance with all local, state, and federal regulations.

[71[8]
Waste Containerization:

o Select a Compatible Container: Use a leak-proof container with a secure, screw-on cap that
is chemically compatible with NSC-41589.[8][9]

o Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full
chemical name "NSC-41589" or "N-Acetyl-2-(methylthio)aniline".[7][8] Do not use
abbreviations or chemical formulas.[7][10] The label should also include the date of waste
generation and the principal investigator's name.[7]

e Segregation: Store the hazardous waste container segregated from incompatible materials,
such as strong oxidizers.[8][10] Utilize secondary containment to prevent spills.[9]

Disposal Procedure:
e Do not dispose of NSC-41589 down the sink or in the regular trash.[10]

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for hazardous waste.[7]
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e For empty containers, triple-rinse with an appropriate solvent, collect the rinsate as
hazardous waste, and then the container may be disposed of as regular trash after defacing
the original label.[8][11]

Emergency Procedures
First Aid Measures:

o If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[3]

¢ In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

Spill Response:

Evacuate personnel to a safe area.[3]

Wear appropriate personal protective equipment, including respiratory protection.[3]

Avoid breathing dust.[3]

Sweep up the spilled material and place it in a suitable, closed container for disposal. Avoid
generating dust.

Experimental Protocols

Detailed methodologies for specific experiments involving NSC-41589 are not available within
safety documentation. Researchers must develop and validate their own experimental
protocols, incorporating the safety and handling procedures outlined in this document. If
synthesizing new compounds from NSC-41589, the hazards of the resulting products must be
assumed to be at least as great as the starting material until characterized.[12]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
http://angenechemical.com/sds/6310-41-4.pdf
https://www.benchchem.com/product/b1680221?utm_src=pdf-body
https://www.benchchem.com/product/b1680221?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Visual Workflow for Handling and Disposal

Workflow for Handling and Disposal of NSC-41589
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Caption: Workflow for the safe handling and disposal of NSC-41589.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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